7-methoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H15N3O4/c1-22-12-5-2-4-11-10-13(23-15(11)12)16(21)17-8-9-19-14(20)6-3-7-18-19/h2-7,10H,8-9H2,1H3,(H,17,21)
• InChI Key: VDWDYBRHPZWULB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCCN3C(=O)C=CC=N3
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

7-methoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzofuran-2-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. The compound is also referred to as GSK-3 inhibitor, as it has been found to inhibit the activity of glycogen synthase kinase-3 (GSK-3), an enzyme that is involved in various cellular processes.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Benzodifuranyl and Related Compounds : Abu‐Hashem et al. (2020) synthesized compounds related to benzofuran derivatives, exploring their anti-inflammatory and analgesic properties. These compounds showed high inhibitory activity on COX-2 selectivity and exhibited significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antitumor and Antimicrobial Activities : Stevens et al. (1984) discussed the synthesis of imidazotetrazines with potential antitumor effects. The compound synthesized showed curative activity against leukemia (Stevens, Hickman, Stone, Gibson, Baig, Lunt, & Newton, 1984). Additionally, Mubarak et al. (2007) investigated new benzofuran derivatives for their anti-HIV-1 and HIV-2 activities (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007).

• Neuroprotective and Antioxidant Effects : Cho et al. (2015) synthesized a series of benzofuran-2-carboxamide derivatives, evaluating their neuroprotective and antioxidant activities. The compounds showed significant protection against NMDA-induced excitotoxic neuronal cell damage (Cho, Park, Lee, Kim, Bose, Choi, Kumar, Jung, & Lee, 2015).

• Insecticidal Activity : Li, Tian, and Wang (2013) synthesized and characterized a compound for its insecticidal activity against Aphis craccivora, indicating potential applications in pest control (Li, Tian, & Wang, 2013).

Synthesis and Chemical Properties

• Facile Synthesis of Novel Compounds : Koza et al. (2013) reported the synthesis of novel classes of compounds starting from methyl 2-(2-methoxy-2-oxoethyl)furan, demonstrating various chemical transformations (Koza, Keskin, Ozer, Cengiz, Şahin, & Balcı, 2013).

• Synthesis of Heterocycles Using Benzofuran Derivatives : Patankar et al. (2000) focused on the synthesis of different heterocycles using benzofuran derivatives, highlighting the chemical versatility of these compounds (Patankar, Athalye, Verma, & Dalvi, 2000).